Cas no 162941-69-7 (Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester)

• Product name: Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester
• CAS No: 162941-69-7
• MF: C₁₇H₂₇NO₂
• MW: 277.402
• CID: 2780713
• PubChem ID: 10826410

Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID30445485
• 162941-69-7
• Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester

• Inchi： InChI=1S/C17H27NO2/c1-3-4-5-8-16(18)15-12-10-14(11-13-15)7-6-9-17(19)20-2/h10-13,16H,3-9,18H2,1-2H3
• InChI Key： VOAYFNAPAJDQEE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 277.204179104Da
• Monoisotopic Mass: 277.204179104Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 3.6